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Introduction

Jak3-IN-13, also identified as NIBR3049 and TCS 21311, is a potent and selective inhibitor of
Janus kinase 3 (JAK3).[1][2] JAKS is a member of the Janus family of tyrosine kinases (which
also includes JAK1, JAK2, and TYK2) that are crucial for signal transduction of numerous
cytokines and growth factors, playing a key role in the regulation of the immune system.[3][4][5]
Specifically, JAKS is predominantly expressed in hematopoietic cells and associates with the
common gamma chain (yc) of cytokine receptors for interleukins IL-2, IL-4, IL-7, IL-9, IL-15,
and IL-21.[4] Dysregulation of the JAK3 signaling pathway is implicated in a variety of
autoimmune diseases and cancers, making it an attractive therapeutic target.[4][6]

Jak3-IN-13 exhibits high selectivity for JAK3, with significantly lower activity against other JAK
family members, making it a valuable tool for studying the specific roles of JAK3 in cellular
processes.[1] These application notes provide detailed protocols for the use of Jak3-IN-13 in
cell culture experiments to investigate its effects on cellular signaling and function.

Mechanism of Action

Jak3-IN-13 functions as an ATP-competitive inhibitor, binding to the ATP-binding site of the
JAK3 enzyme.[7] This binding prevents the phosphorylation and activation of JAK3, which in
turn blocks the subsequent phosphorylation of Signal Transducer and Activator of Transcription
(STAT) proteins, particularly STAT5.[8][9] The inhibition of STAT phosphorylation prevents their
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dimerization and translocation to the nucleus, thereby downregulating the transcription of target
genes involved in immune cell activation, proliferation, and survival.[4][5]
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Preparation

Seed cells in 96-well plate

Incubate for 24h

Treatment

Add Jak3-IN-13 dilutions

Incubate for 24-72h

Assay
Add MTT solution
Incubate for 4h

(Add solubilization solution)
l Incubate overnight I

Analysis

Measure absorbance at 570 nm

Calculate cell viability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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